Cas no 2418705-00-5 (5-{2-(tert-butoxy)-2-oxoethoxymethyl}-3-ethynyl-2-methylbenzoic acid)

• Product Name: 5-{2-(tert-butoxy)-2-oxoethoxymethyl}-3-ethynyl-2-methylbenzoic acid
• CAS No: 2418705-00-5
• MF: C₁₇H₂₀O₅
• MW: 304.337705612183
• CID: 5678682
• PubChem ID: 165769438
• Update Time: 2025-06-10

5-{2-(tert-butoxy)-2-oxoethoxymethyl}-3-ethynyl-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-{[2-(tert-butoxy)-2-oxoethoxy]methyl}-3-ethynyl-2-methylbenzoic acid
• EN300-26627479
• 2418705-00-5
• 5-{2-(tert-butoxy)-2-oxoethoxymethyl}-3-ethynyl-2-methylbenzoic acid

• Inchi： 1S/C17H20O5/c1-6-13-7-12(8-14(11(13)2)16(19)20)9-21-10-15(18)22-17(3,4)5/h1,7-8H,9-10H2,2-5H3,(H,19,20)
• InChI Key： BDPJRECLWNKHLI-UHFFFAOYSA-N
• SMILES： O(C(COCC1C=C(C#C)C(C)=C(C(=O)O)C=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 304.13107373g/mol
• Monoisotopic Mass: 304.13107373g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 72.8Ų

Additional information on 5-{2-(tert-butoxy)-2-oxoethoxymethyl}-3-ethynyl-2-methylbenzoic acid

Research Briefing on 5-{2-(tert-butoxy)-2-oxoethoxymethyl}-3-ethynyl-2-methylbenzoic acid (CAS: 2418705-00-5)

In recent years, the compound 5-{2-(tert-butoxy)-2-oxoethoxymethyl}-3-ethynyl-2-methylbenzoic acid (CAS: 2418705-00-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features including a tert-butoxy ester and an ethynyl group, has shown promising potential in various therapeutic applications. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 5-{2-(tert-butoxy)-2-oxoethoxymethyl}-3-ethynyl-2-methylbenzoic acid involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have optimized the synthetic route to improve yield and purity, which is critical for its application in drug development. The tert-butoxy group serves as a protective moiety, enhancing the stability of the compound during synthesis and subsequent biological evaluations. Researchers have also explored the reactivity of the ethynyl group, which can be utilized for further functionalization, making this compound a versatile intermediate in medicinal chemistry.

From a biological perspective, preliminary studies indicate that 5-{2-(tert-butoxy)-2-oxoethoxymethyl}-3-ethynyl-2-methylbenzoic acid exhibits notable activity against specific enzymatic targets. For instance, it has been identified as a potential inhibitor of certain kinases involved in inflammatory pathways. This suggests its applicability in the treatment of chronic inflammatory diseases. Additionally, its structural similarity to known bioactive molecules has prompted investigations into its role as a modulator of protein-protein interactions, which could open new avenues for therapeutic intervention.

Recent in vitro and in vivo studies have further elucidated the pharmacokinetic and pharmacodynamic properties of this compound. Data from these studies highlight its favorable absorption and distribution profiles, although challenges related to metabolism and excretion remain to be addressed. Researchers are currently exploring formulation strategies to enhance its bioavailability and reduce potential side effects. These efforts are crucial for advancing the compound into preclinical and clinical trials.

In conclusion, 5-{2-(tert-butoxy)-2-oxoethoxymethyl}-3-ethynyl-2-methylbenzoic acid represents a promising candidate for further development in the pharmaceutical industry. Its unique chemical structure and demonstrated biological activity make it a valuable subject of ongoing research. Future studies should focus on optimizing its therapeutic efficacy and safety profile, paving the way for its potential use in treating a range of medical conditions. This briefing underscores the importance of continued investment in research and development to fully realize the compound's therapeutic potential.